Cas no 749262-49-5 (4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 749262-49-5
• MF: C₇H₅BrF₃NO₃S
• MW: 320.083710432053
• CID: 2123990
• PubChem ID: 46738066
• Update Time: 2025-05-20

4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(trifluoromethoxy)benzenesulfonamide
• 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide
• GS1008
• CS-0350806
• 4-Bromo-2-trifluoromethoxy-benzenesulfonamide
• EN300-177785
• 995-659-2
• 749262-49-5
• SCHEMBL1542154
• DB-340094

• Inchi： 1S/C7H5BrF3NO3S/c8-4-1-2-6(16(12,13)14)5(3-4)15-7(9,10)11/h1-3H,(H2,12,13,14)
• InChI Key： BULOZZLPZKWYCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)(F)F)S(N)(=O)=O

Computed Properties

• Exact Mass: 318.91256Da
• Monoisotopic Mass: 318.91256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 749262-49-5)

4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS 749262-49-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a sulfonamide functional group with a bromo substituent and a trifluoromethoxy moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₇H₅BrF₃NO₃S, reflects its complex yet highly functionalized architecture.

In recent years, the demand for fluorinated compounds like 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers frequently search for "sulfonamide derivatives in drug design" or "trifluoromethoxy group applications," highlighting the compound's relevance in modern synthetic workflows. The presence of both bromine and trifluoromethoxy groups allows for further derivatization via cross-coupling reactions, a topic often explored in peer-reviewed journals.

The compound's physicochemical properties, such as its moderate solubility in polar organic solvents and stability under ambient conditions, make it suitable for diverse experimental conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 749262-49-5, ensuring purity and consistency for research purposes. These methods align with the growing interest in "quality control of synthetic intermediates"—a frequently searched phrase among chemists.

Beyond pharmaceuticals, 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide has potential applications in materials science, particularly in the development of high-performance polymers and liquid crystals. The trifluoromethoxy group's electron-withdrawing properties contribute to thermal stability, a key consideration for industries exploring "heat-resistant materials 2024." Such trends underscore the compound's interdisciplinary appeal.

Environmental and safety profiles of 749262-49-5 are also critical discussion points. While not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE) and working in ventilated areas—are recommended. This aligns with global searches for "sustainable chemical synthesis" and "green chemistry principles," reflecting the industry's shift toward eco-friendly practices.

In summary, 4-bromo-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS 749262-49-5) represents a valuable building block in synthetic chemistry, bridging gaps between academia and industrial applications. Its multifaceted utility ensures continued relevance in journals, patents, and innovation-driven markets.